Cas no 1096247-11-8 (2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide)
2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide
- EN300-26683656
- 2-(2-bromophenoxy)-N-(2-cyano-3-methylbutan-2-yl)acetamide
- 1096247-11-8
- Z17828997
- AKOS016998749
-
- Inchi: 1S/C14H17BrN2O2/c1-10(2)14(3,9-16)17-13(18)8-19-12-7-5-4-6-11(12)15/h4-7,10H,8H2,1-3H3,(H,17,18)
- InChI Key: JHEWNXDPWUWPQU-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1OCC(NC(C#N)(C)C(C)C)=O
Computed Properties
- Exact Mass: 324.04734g/mol
- Monoisotopic Mass: 324.04734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.1Ų
2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683656-0.05g |
2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide |
1096247-11-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide
Introduction to 2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 1096247-11-8)
2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1096247-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, combining a bromophenyl moiety with an acetamide functional group, further modified by a cyano-substituted isobutyl chain. The precise arrangement of these structural elements not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in medicinal chemistry and drug discovery.
The bromophenyl component of this molecule plays a pivotal role in its reactivity and potential biological activity. Phenolic derivatives, particularly those substituted with halogens such as bromine, are well-documented for their involvement in various biochemical pathways. In recent years, researchers have been exploring the pharmacological potential of brominated aromatic compounds, leveraging their ability to interact with biological targets such as enzymes and receptors. The presence of the bromine atom in the 2-(2-bromophenoxy) group enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where it facilitates the introduction of additional functional groups for further derivatization.
Complementing the bromophenyl moiety is the acetamide functional group, which is a common pharmacophore found in numerous therapeutic agents. Acetamides are known for their versatility in modulating biological responses, often serving as intermediates in the synthesis of more complex molecules. The amide bond itself is stable under a wide range of conditions but can also undergo hydrolysis or amidation reactions, depending on the reaction conditions and environmental factors. This flexibility makes acetamide derivatives attractive candidates for drug development, as they can be easily modified to optimize solubility, bioavailability, and target specificity.
The N-terminal portion of the molecule features a 1-cyano-1,2-dimethylpropyl side chain, which adds an additional layer of complexity to its chemical behavior. The cyano group (-CN) is a strong electron-withdrawing substituent that can influence both the electronic properties and steric environment of the molecule. It can participate in hydrogen bonding interactions and may also serve as a site for further chemical modification via reduction or hydrolysis. The isobutyl chain provides steric bulk and can affect the molecule's solubility and interactions with biological targets. This particular side chain configuration has been explored in various contexts, including its role in enhancing metabolic stability or improving binding affinity to specific proteins.
In the realm of pharmaceutical research, compounds like 2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide are often investigated for their potential as scaffolds or building blocks in drug design. The combination of different functional groups allows researchers to fine-tune multiple parameters simultaneously, such as lipophilicity, polar surface area, and hydrogen bonding capacity. Such attributes are critical for optimizing pharmacokinetic profiles and minimizing off-target effects. Recent advances in computational chemistry have enabled more efficient screening of molecular libraries, allowing researchers to predictively model the behavior of compounds like this one before experimental synthesis.
One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. By designing molecules that specifically interact with kinase active sites or allosteric pockets, researchers aim to disrupt aberrant signaling cascades. The structural features of 2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide, particularly its aromatic-heterocyclic core and substituents like the bromophenyl ring and cyano group, make it a candidate for such applications. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases by competing with natural substrates or inducing conformational changes.
Another emerging application lies in the field of immunomodulation. Immune responses are tightly regulated by complex networks of signaling molecules and receptors. Small-molecule inhibitors or modulators can interfere with these pathways to either enhance or suppress immune activity as needed. The unique structural motifs present in 2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide could potentially interact with immunoregulatory targets such as cytokine receptors or signaling proteins. For instance, modifications to the acetamide group might alter its ability to modulate receptor dimerization or downstream signaling events.
The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies might include nucleophilic aromatic substitution at the bromophenyl ring followed by condensation reactions to introduce the acetamide moiety. The introduction of the cyano-substituted isobutyl chain could be achieved through alkylation reactions after protecting group manipulations on nitrogen atoms or other reactive sites within the molecule. Advances in catalytic methods have also enabled more efficient routes to complex structures like this one without compromising selectivity or scalability.
In conclusion,2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No., 1096247-11-8) represents an intriguing compound with multifaceted applications across pharmaceutical research and industrial chemistry fields . Its structural design not only provides opportunities for synthetic innovation but also holds promise for therapeutic development through targeted modulation . As our understanding grows regarding how molecular structure influences biological activity , compounds such as these will continue play vital roles shaping future advances medicinal sciences .
1096247-11-8 (2-(2-bromophenoxy)-N-(1-cyano-1,2-dimethylpropyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)